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Compound of Interest

5-(Methylthio)-1,2,4-thiadiazol-3-
Compound Name:
amine

Cat. No.: B1334037

An In-Depth Technical Guide to 5-(Methylthio)-1,2,4-thiadiazol-3-amine

Introduction

The 1,2,4-thiadiazole ring is a significant pharmacophore in medicinal chemistry, with
derivatives exhibiting a wide range of biological activities, including antimicrobial, anti-
inflammatory, anticonvulsant, and anticancer properties. This technical guide focuses on a
specific derivative, 5-(Methylthio)-1,2,4-thiadiazol-3-amine. While a detailed historical
account of its specific discovery is not prominent in the scientific literature, its existence is part
of the broader exploration of the chemical space of thiadiazoles. This document provides a
comprehensive overview of its chemical properties, a representative synthetic protocol, and the
general biological context of the 1,2,4-thiadiazole class for researchers, scientists, and drug
development professionals.

It is important to note that this compound is associated with two CAS numbers in chemical
databases: 60093-10-9 and 6913-13-9. While these appear to refer to the same molecular
structure, this guide will utilize both for comprehensive reference.

Physicochemical Properties

The known and predicted physicochemical properties of 5-(Methylthio)-1,2,4-thiadiazol-3-
amine are summarized in the table below. These properties are crucial for its handling,
formulation, and potential application in drug discovery and development.
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Property Value Source
Molecular Formula C3HsNsS:2 [1]
Molecular Weight 147.22 g/mol [1]

CAS Number 6913-13-9, 60093-10-9 [1]
Melting Point 140-144 °C [1]
Boiling Point (Predicted) 318.1+£25.0 °C [1]
Density (Predicted) 1.48 + 0.1 g/cm3 [1112]
pKa (Predicted) 2.42 £0.50 [1]

Synthesis and Experimental Protocols

The synthesis of 5-amino-3-substituted-1,2,4-thiadiazoles generally involves the cyclization of a
precursor containing the requisite nitrogen, carbon, and sulfur atoms. While a specific, detailed
experimental protocol for the first synthesis of 5-(Methylthio)-1,2,4-thiadiazol-3-amine is not
readily available in the literature, a representative method for a closely related analogue, 5-
amino-3-methyl-1,2,4-thiadiazole, has been well-documented and provides a reliable template
for its synthesis.[3]

Representative Experimental Protocol: Synthesis of 5-
Amino-3-methyl-1,2,4-thiadiazole[4]

This protocol describes a multi-gram scale synthesis without the need for column
chromatography, making it an efficient method for obtaining the 1,2,4-thiadiazole core.

Materials:

o Acetamidine hydrochloride
e Methanol

e Bromine

e Sodium metal
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e Potassium thiocyanate
e Dichloromethane
Procedure:

A solution of acetamidine hydrochloride (50.0 g, 0.53 mol) in methanol (250 mL) is cooled in
an ice-salt bath.

Bromine (85 g, 0.53 mol) and a solution of sodium (24 g, 1.04 mol) in methanol (300 mL) are
simultaneously added from separate dropping funnels over a period of 30 minutes,
maintaining a slight excess of bromine.

After the addition is complete, a small amount of sodium methoxide solution is added to
decolorize the mixture.

A solution of potassium thiocyanate (51.5 g, 0.53 mol) in methanol (250 mL) is then added,
and the mixture is stirred for 2 hours at room temperature, followed by heating under reflux
for 1 hour.

The reaction mixture is filtered, and the filtrate is evaporated under reduced pressure.

The resulting solid residue is subjected to Soxhlet extraction with dichloromethane for 18
hours.

Evaporation of the combined extracts under reduced pressure yields the final product.

This general procedure can be adapted for the synthesis of 5-(Methylthio)-1,2,4-thiadiazol-3-
amine by starting with an appropriate S-methylated amidine precursor.

Visualizations
General Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis of 5-amino-3-
substituted-1,2,4-thiadiazoles, based on the described experimental protocol.
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General Synthesis of 5-Amino-3-Substituted-1,2,4-Thiadiazoles
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Caption: General workflow for synthesizing 5-amino-3-substituted-1,2,4-thiadiazoles.
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Biological Activity and Signaling Pathways

Currently, there is a lack of specific studies in the public domain detailing the biological activity
or the signaling pathways modulated by 5-(Methylthio)-1,2,4-thiadiazol-3-amine. However,
the broader class of 1,2,4- and 1,3,4-thiadiazole derivatives has been extensively studied and
shown to possess a wide array of pharmacological activities.

» Antimicrobial Activity: Many thiadiazole derivatives have demonstrated potent antibacterial
and antifungal properties.[4]

» Anticancer Activity: The thiadiazole scaffold is present in several compounds investigated for
their anticancer effects, targeting various mechanisms within cancer cells.

» Anti-inflammatory and Analgesic Activity: Certain thiadiazole derivatives have shown promise
as anti-inflammatory and analgesic agents.

» Anticonvulsant Activity: The structural features of thiadiazoles have been explored in the
design of novel anticonvulsant drugs.[5]

The potential for 5-(Methylthio)-1,2,4-thiadiazol-3-amine to exhibit similar biological activities
makes it an interesting candidate for further investigation in drug discovery programs. The
diagram below illustrates the logical relationship between the core chemical structure and its
potential, yet unconfirmed, biological activities based on its chemical class.
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Potential Biological Activities of 5-(Methylthio)-1,2,4-thiadiazol-3-amine
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Caption: Inferred potential biological activities based on the thiadiazole chemical class.

Conclusion

5-(Methylthio)-1,2,4-thiadiazol-3-amine is a member of the pharmacologically significant
thiadiazole family of heterocyclic compounds. While its specific history of discovery is not well-
documented, its chemical properties and a representative synthetic route can be established
from the available scientific literature on related compounds. The absence of specific biological
activity data for this particular molecule, contrasted with the known broad-spectrum activity of
the thiadiazole class, highlights an opportunity for further research. This guide provides a
foundational technical overview to aid researchers and drug development professionals in their
exploration of this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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